Cas no 2228378-56-9 (N-4-(2-amino-3,3-difluoropropyl)phenylacetamide)

• Product Name: N-4-(2-amino-3,3-difluoropropyl)phenylacetamide
• CAS No: 2228378-56-9
• MF: C₁₁H₁₄F₂N₂O
• MW: 228.238469600677
• CID: 6499498
• PubChem ID: 165629600
• Update Time: 2025-06-15

N-4-(2-amino-3,3-difluoropropyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-amino-3,3-difluoropropyl)phenylacetamide
• N-[4-(2-amino-3,3-difluoropropyl)phenyl]acetamide
• EN300-1954001
• 2228378-56-9

• Inchi： 1S/C11H14F2N2O/c1-7(16)15-9-4-2-8(3-5-9)6-10(14)11(12)13/h2-5,10-11H,6,14H2,1H3,(H,15,16)
• InChI Key： HCUHBWQVHQMBIL-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC(=CC=1)NC(C)=O)N)F

Computed Properties

• Exact Mass: 228.10741940g/mol
• Monoisotopic Mass: 228.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on N-4-(2-amino-3,3-difluoropropyl)phenylacetamide

Introduction to N-4-(2-amino-3,3-difluoropropyl)phenylacetamide (CAS No. 2228378-56-9)

N-4-(2-amino-3,3-difluoropropyl)phenylacetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228378-56-9, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a 2-amino-3,3-difluoropropyl side chain and a phenylacetamide core, make it a valuable candidate for further investigation in drug discovery.

The< strong>N-4-(2-amino-3,3-difluoropropyl)phenylacetamide molecule has been studied for its potential applications in various therapeutic areas. Its chemical structure suggests that it may interact with biological targets in ways that could lead to the development of novel treatments for diseases such as cancer, inflammation, and infectious disorders. The< strong>2-amino-3,3-difluoropropyl group is particularly noteworthy as it introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacological properties. The incorporation of fluorine atoms into drug candidates can lead to improved bioavailability, reduced susceptibility to degradation, and increased selectivity for biological targets. The< strong>N-4-(2-amino-3,3-difluoropropyl)phenylacetamide compound exemplifies this trend, as its structure incorporates fluorine atoms in a position that could optimize its interaction with biological receptors.

One of the most compelling aspects of< strong>N-4-(2-amino-3,3-difluoropropyl)phenylacetamide is its potential as a scaffold for further chemical modification. Researchers have been exploring ways to derivatize this compound to enhance its pharmacological activity and reduce any potential side effects. The< strong>2-amino-3,3-difluoropropyl side chain provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

The< strong>CAS No. 2228378-56-9 designation ensures that researchers can reliably identify and obtain this compound for their studies. This standardized identification system is crucial for ensuring consistency and reproducibility in scientific research. The compound's availability through reputable suppliers allows researchers around the world to investigate its potential applications without unnecessary hurdles.

The study of< strong>N-4-(2-amino-3,3-difluoropropyl)phenylacetamide has been supported by several recent research publications. These studies have highlighted the compound's ability to modulate various biological pathways, making it a promising candidate for drug development. For instance, some research suggests that this compound may inhibit enzymes involved in cancer cell proliferation or modulate inflammatory responses by interacting with specific receptors.

The< strong>phenylacetamide core of the molecule is particularly interesting from a pharmacological perspective. Phenylacetamide derivatives have been shown to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, and antiviral effects. The addition of the< strong>2-amino-3,3-difluoropropyl group enhances these properties by improving the molecule's solubility and binding affinity.

In conclusion, the< strong>N-4-(2-amino-3,3-difluoropropyl)phenylacetamide (CAS No. 2228378-56-9) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new applications for this molecule, it is likely that< strong>N-4-(2-amino-3,3-difluoropropyl)phenylacetamide will play an important role in the discovery of novel therapeutic agents.